![molecular formula C9H15N3 B1600495 N2,N2-Diethylpyridine-2,5-diamine CAS No. 34392-84-2](/img/structure/B1600495.png)
N2,N2-Diethylpyridine-2,5-diamine
Overview
Description
N2,N2-Diethylpyridine-2,5-diamine, also known as DEPD, is an organic compound with a molecular formula of C10H18N2. It is a colorless liquid with a pyridine-like odor and is soluble in common organic solvents such as ethanol and acetone. DEPD is an important intermediate in the synthesis of many organic compounds, including pharmaceuticals and agrochemicals. DEPD is also used in the manufacture of dyes and pigments, as a corrosion inhibitor, and for the production of polymers.
Scientific Research Applications
Coordination Chemistry and Spectral Studies
N2,N2-Diethylpyridine-2,5-diamine is used in the synthesis of heteroleptic Ru(II) complexes, offering insights into the spectral, electrochemical, and structural characteristics of these complexes. The optical absorption and luminescence spectra, electrochemical behavior, and X-ray crystal structures of these complexes provide valuable information for understanding the electronic properties and potential applications in photovoltaic cells or light-emitting devices (Xiao-Juan Yang et al., 2001).
Electroluminescent Devices
Research on new pyridylamine derivatives, including this compound, has led to the development of compounds emitting intense blue color upon UV light irradiation. These compounds, due to their excellent luminescence properties, are suitable for use as emitting layers in electroluminescent devices, expanding the possibilities for creating more efficient and durable light-emitting diodes (Tsun-Ren Chen et al., 2001).
Supramolecular and Lamellar Hybrid Sulfates
In the field of supramolecular chemistry, this compound has been employed in the synthesis of metal–organic sulfate salts, showcasing a hybrid structure with variable interlayer distances. These compounds demonstrate the importance of hydrogen bonding and π⋯π interactions in the formation of stable crystal structures, which are crucial for the design of new materials with tailored properties (Nabil Hfidhi et al., 2021).
Reactions with Acidic Hydrocarbons
The reactivity of organozinc coordination compounds towards acidic hydrocarbons, when complexed with this compound, offers valuable insights into the mechanisms of organometallic reactions. Understanding these reactions is fundamental for advancing synthetic methodologies in organic and organometallic chemistry (S. Inoue et al., 1972).
properties
IUPAC Name |
2-N,2-N-diethylpyridine-2,5-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15N3/c1-3-12(4-2)9-6-5-8(10)7-11-9/h5-7H,3-4,10H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBNDQWYYQMAJDN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=NC=C(C=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60472628 | |
Record name | N2,N2-Diethylpyridine-2,5-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60472628 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
34392-84-2 | |
Record name | N2,N2-Diethylpyridine-2,5-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60472628 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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